![molecular formula C7H7N3O B2571809 (3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-acetonitrile CAS No. 1239842-30-8](/img/structure/B2571809.png)
(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-acetonitrile
Overview
Description
The compound (3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-acetonitrile is a type of oxadiazole, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom . Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications .
Synthesis Analysis
The synthesis pathway for the compound involves the synthesis of the pyridinone ring, followed by the introduction of the oxadiazole and benzyl groups. The synthesis of all regioisomeric forms taking representative examples has been covered in various studies .Molecular Structure Analysis
The molecular structure of(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-acetonitrile is characterized by the presence of a cyclopropyl group and an oxadiazole ring . The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment . Chemical Reactions Analysis
Oxadiazoles, including(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-acetonitrile, have been shown to participate in a variety of chemical reactions. These molecules have also been established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations .
Scientific Research Applications
- The synthesized derivatives showed strong antibacterial effects against Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. oryzicola (Xoc), which cause rice bacterial leaf blight and rice bacterial leaf streaks, respectively .
- These derivatives demonstrated anti-fungal activity against Rhizoctonia solani, a pathogen responsible for rice sheath wilt .
- In vitro assays evaluated their effectiveness against Colletotrichum orbiculare and Botrytis cinerea .
- Compound 4a – v exhibited antifungal activity comparable to the commercial fungicide propiconazole .
- The title compounds displayed moderate nematocidal activity against Meloidogyne incognita, a plant-parasitic nematode .
- 1,3,4-Oxadiazoles, including derivatives like this one, are widely used in agriculture due to their insecticidal, fungicidal, and herbicidal properties .
- Combining 1,3,4-oxadiazole with 3,5-dihalophenoxypyridines can yield effective herbicides .
- The trifluoromethyl pyridine moiety in these derivatives suggests their potential as scaffolds for novel antibacterial agents .
Antibacterial Activity
Antifungal Properties
Nematocidal Activity
Herbicidal Applications
Alternative Templates for Drug Discovery
Crop Protection and Food Security
Future Directions
properties
IUPAC Name |
2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O/c8-4-3-6-9-7(10-11-6)5-1-2-5/h5H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXMNALKMVRJORG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NOC(=N2)CC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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